tert-butyl 2-[4-[(E)-[[2-[(3,5-dimethylphenyl)methylsulfanyl]acetyl]hydrazinylidene]methyl]phenoxy]acetate

• Molecular Formula: C24H30N2O4S
• Molecular Weight: 442.6 g/mol
• IUPAC Name: tert-butyl 2-[4-[(E)-[[2-[(3,5-dimethylphenyl)methylsulfanyl]acetyl]hydrazinylidene]methyl]phenoxy]acetate
• InChI: InChI=1S/C24H30N2O4S/c1-17-10-18(2)12-20(11-17)15-31-16-22(27)26-25-13-19-6-8-21(9-7-19)29-14-23(28)30-24(3,4)5/h6-13H,14-16H2,1-5H3,(H,26,27)/b25-13+
• InChI Key: LQVRLPCPZDDLJT-DHRITJCHSA-N
• Isomeric SMILES: CC1=CC(=CC(=C1)CSCC(=O)N/N=C/C2=CC=C(C=C2)OCC(=O)OC(C)(C)C)C
• SMILES: CC1=CC(=CC(=C1)CSCC(=O)NN=CC2=CC=C(C=C2)OCC(=O)OC(C)(C)C)C

Description

Tert-butyl 2-[4-[(E)-[[2-[(3,5-dimethylphenyl)methylsulfanyl]acetyl]hydrazinylidene]methyl]phenoxy]acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of tert-butyl 2-[4-[(E)-[[2-[(3,5-dimethylphenyl)methylsulfanyl]acetyl]hydrazinylidene]methyl]phenoxy]acetate is not fully understood. However, it has been suggested that it exerts its cytotoxic effects by inducing apoptosis in cancer cells through the activation of caspase-3 and caspase-9. It has also been suggested that it inhibits the growth of bacteria and fungi by disrupting the cell membrane and inhibiting protein synthesis.
Biochemical and Physiological Effects:
Tert-butyl 2-[4-[(E)-[[2-[(3,5-dimethylphenyl)methylsulfanyl]acetyl]hydrazinylidene]methyl]phenoxy]acetate has been found to have various biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis, inhibit cell proliferation, and reduce the expression of various oncogenes. In addition, it has been found to inhibit the growth of bacteria and fungi by disrupting the cell membrane and inhibiting protein synthesis. Furthermore, it has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of tert-butyl 2-[4-[(E)-[[2-[(3,5-dimethylphenyl)methylsulfanyl]acetyl]hydrazinylidene]methyl]phenoxy]acetate is its potential as a cytotoxic agent for cancer treatment. It has also been found to have antimicrobial and anti-inflammatory effects, making it a promising candidate for the treatment of various diseases. However, one of the limitations of using tert-butyl 2-[4-[(E)-[[2-[(3,5-dimethylphenyl)methylsulfanyl]acetyl]hydrazinylidene]methyl]phenoxy]acetate in lab experiments is its toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for the study of tert-butyl 2-[4-[(E)-[[2-[(3,5-dimethylphenyl)methylsulfanyl]acetyl]hydrazinylidene]methyl]phenoxy]acetate. One potential direction is the development of more efficient synthesis methods to increase the yield and purity of the compound. Another direction is the investigation of its potential as a therapeutic agent for various diseases, including cancer, infections, and inflammatory diseases. Furthermore, the development of novel derivatives of tert-butyl 2-[4-[(E)-[[2-[(3,5-dimethylphenyl)methylsulfanyl]acetyl]hydrazinylidene]methyl]phenoxy]acetate may lead to the discovery of more potent and selective compounds for various applications.

Synthesis Methods

Tert-butyl 2-[4-[(E)-[[2-[(3,5-dimethylphenyl)methylsulfanyl]acetyl]hydrazinylidene]methyl]phenoxy]acetate is synthesized through a multistep process involving the condensation of 2-(3,5-dimethylbenzylthio)acetic acid with hydrazine hydrate, followed by the reaction with 4-bromo-2-methylphenol and tert-butyl bromoacetate. The final product is obtained through purification and recrystallization.

Scientific Research Applications

Tert-butyl 2-[4-[(E)-[[2-[(3,5-dimethylphenyl)methylsulfanyl]acetyl]hydrazinylidene]methyl]phenoxy]acetate has been extensively studied for its potential applications in various fields such as cancer treatment, antimicrobial activity, and anti-inflammatory effects. In cancer treatment, it has been shown to have cytotoxic effects on various cancer cell lines, including breast, lung, and colon cancer. In addition, it has been found to inhibit the growth of bacteria and fungi, making it a potential candidate for antimicrobial agents. Furthermore, it has been shown to have anti-inflammatory effects, making it a promising candidate for the treatment of inflammatory diseases.